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Compound of Interest

Compound Name: 2-Bromoanisole

Cat. No.: B166433 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides critical safety protocols and

logistical guidance for the handling and disposal of 2-Bromoanisole, a common laboratory

chemical. Adherence to these procedures is essential to minimize risks and ensure a safe

working environment.

Key Physical and Chemical Properties
A summary of the key quantitative data for 2-Bromoanisole is presented below for easy

reference.

Property Value

CAS Number 578-57-4

Molecular Formula C₇H₇BrO

Boiling Point 223 °C

Melting Point 2 °C

Flash Point 96 °C / 204.8 °F (closed cup)[1]

Density 1.502 g/mL at 25 °C
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Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromoanisole is classified as a hazardous substance that can cause skin and serious eye

irritation.[1][2] It may also cause respiratory irritation and is harmful to aquatic life with long-

lasting effects.[2][3] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or safety glasses with side shields are essential.[4]

A face shield should be used when there is a splash hazard.[2]

Hand Protection: Wear chemical-resistant gloves, such as neoprene or PVC gloves.[4] It is

crucial to select gloves based on the frequency and duration of contact.[4]

Skin and Body Protection: A lab coat must be worn and fully buttoned to protect clothing and

skin from potential spills.[5] For tasks with a higher risk of exposure, additional protective

clothing may be necessary.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area. If ventilation is

inadequate, a NIOSH-approved respirator with an appropriate filter for organic vapors should

be used.[2][6]

Experimental Protocol for Handling 2-Bromoanisole
The following step-by-step protocol outlines the safe handling of 2-Bromoanisole from

preparation to disposal.

1. Preparation and Pre-Handling:

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[1]
Work in a well-ventilated area, preferably within a chemical fume hood.[6]
Assemble all necessary equipment and reagents before handling the chemical.
Don all required PPE as specified above.
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2. Handling and Use:

Avoid direct contact with skin, eyes, and clothing.[1][6]
Do not inhale vapors or mists.[2][6]
When transferring the liquid, do so carefully to avoid splashing.
Keep containers tightly closed when not in use.[6]

3. Spill and Emergency Procedures:

Minor Spills:
Alert personnel in the immediate area.
Wearing appropriate PPE, absorb the spill with an inert material such as sand, earth, or
vermiculite.[6][7]
Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[6][7]
Clean the spill area thoroughly.
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1] Seek medical attention if irritation persists.[1]
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[2][6] Seek immediate medical
attention.[2]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[6]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]

4. Disposal Plan:

2-Bromoanisole and any materials contaminated with it must be disposed of as hazardous
waste.[4]
Do not dispose of this chemical down the drain or in the regular trash.[7]
Collect all waste in a clearly labeled, sealed container.
Follow all local, state, and federal regulations for hazardous waste disposal.[1][4] Consult
with your institution's environmental health and safety (EHS) department for specific disposal
procedures.
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Caption: Logical workflow for the safe handling of 2-Bromoanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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